Cas no 25627-36-5 (1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI))

1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) structure
25627-36-5 structure
Product name:1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI)
CAS No:25627-36-5
MF:C19H22NS+.Cl-
MW:331.90268
CID:269022
PubChem ID:9884029

1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI)
    • [(3E)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-dimethylazanium,chloride
    • Dibenzo[b,e]thiepin, 1-propanamine deriv.
    • Dibenzo[b,e]thiepin-D11(6H),g-propylamine, N,N-dimethyl-, hydrochloride,(E)- (8CI)
    • 1-Propanamine, 3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)-
    • Thaden
    • (3E)-3-(Dibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine, hydrogen chloride (1:1)
    • Prothiaden hydrochloride
    • Dothiepin HCl
    • dosulepin hydrochloride
    • AMY40796
    • DOTHIEPINHCL
    • 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepine hydrochloride
    • 11-[3-(Dimethylamino)propylidene]-6,e]thiepine hydrochloride
    • Q27116969
    • Prothiaden
    • Dopress
    • Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride
    • Prothiadiene
    • EINECS 212-978-8
    • Depresym
    • SR-01000838836
    • N,e]thiepin-.delta.11(6H),.gamma.-propylamine, hydrochloride
    • N,N-Dimethyldibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine hydrochloride
    • SMR001233202
    • DTXSID60873550
    • 897-15-4
    • 11-[3-(Dimethylamino)propylidene]-6,e]thiepin hydrochloride
    • NSC 172130
    • SCHEMBL35428
    • Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride, (E)-
    • Dibenzo(b,e)thiepin-delta11(6H),gamma-propylamine, N,N-dimethyl-, hydrochloride
    • SR-01000838836-2
    • DOSULEPIN HYDROCHLORIDE [EP MONOGRAPH]
    • Idom
    • DOSULEPIN HYDROCHLORIDE [WHO-DD]
    • DOSULEPIN HYDROCHLORIDE [JAN]
    • Dosulepine
    • Dothiepin Hydrochloride; Dosulepin Hydrochloride
    • 1-Propanamine,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride
    • Dothiepin hydrochloride [USAN]
    • BD164382
    • 1-Propanamine, 3-dibenzo(b,e)thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride
    • Dothiepin Hydrochloride (Dosulepin Hydrochloride) 1.0 mg/ml in Methanol (as free base)
    • Dothiepin.HCl (cis/trans)
    • trans-dothiepin hydrochloride
    • Prothiadene hydrochloride
    • 3H0042311V
    • CHEBI:36805
    • Dothep
    • trans-11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepin hydrochloride
    • DOSULEPIN HYDROCHLORIDE [MART.]
    • WLN: T C676 IS&T&J B3N1&1 &GH
    • Dothiepin hydrochloride
    • Xerenal
    • Dothiepin.HCl (cis/trans), 1mg/ml in Methanol
    • DOTHIEPIN HYDROCHLORIDE [MI]
    • CHEMBL1711280
    • NSC-172130
    • MLS002153839
    • Dibenzo[b,.gamma.-propylamine, N,N-dimethyl-, hydrochloride
    • CCG-220488
    • Dothiepin hydrochloride- Bio-X
    • NSC172130
    • Dosulepin chloride
    • 25627-36-5
    • Prothiadene
    • UNII-3H0042311V
    • Inchi: InChI=1S/C19H21NS.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H/b17-11+;
    • InChI Key: XUPZAARQDNSRJB-SJDTYFKWSA-N
    • SMILES: CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=CC=CC=C13.Cl

Computed Properties

  • Exact Mass: 331.11636
  • Monoisotopic Mass: 331.116148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.7

Experimental Properties

  • Color/Form: Solid powder
  • Boiling Point: 430.9°Cat760mmHg
  • Flash Point: 214.4°C
  • PSA: 3.24

1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

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